6-Chloro-3-isopropyl-[1,2,4]triazolo[4,3-a]pyrazine

• Molecular Formula: C8H9ClN4
• Molecular Weight: 196.64 g/mol
• IUPAC Name: 6-chloro-3-propan-2-yl-[1,2,4]triazolo[4,3-a]pyrazine
• InChI: InChI=1S/C8H9ClN4/c1-5(2)8-12-11-7-3-10-6(9)4-13(7)8/h3-5H,1-2H3
• InChI Key: CBRCNWOVEBPFNH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN=C2N1C=C(N=C2)Cl

Description

6-Chloro-3-isopropyl-[1,2,4]triazolo[4,3-a]pyrazine is a useful research compound. Its molecular formula is C8H9ClN4 and its molecular weight is 196.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The 2-chloro-5-hydrazinylpyrazine (0.325 g, 2.248 mmol) was suspended in DCM (4 mL) then the isobutyraldehyde (0.195 g, 2.70 mmol) was added. The mixture was stirred for about 30 min, the solvent was concentrated under reduced pressure and the solid was dissolved in DCM (4 mL). Iodobenzene diacetate (0.724 g, 2.24 mmol) was added and the solution was stirred at ambient temperature for about 2 h. The mixture was diluted with DCM (20 mL), extracted with saturated aqueous NaHCO3, dried over MgSO4, filtered and concentrated under reduced pressure. The material was purified by flash chromatography on silica gel using DCM/EtOAc (1:1) as an eluent to give the title compound (0.278 g, 63%): LC/MS (Table 1, Method g) Rt=1.74 min; MS m/z: 197.1 (M+H)+.